Cas no 488-82-4 (D-Arabinitol)

D-Arabinitol Properties

Names and Identifiers

• D-arabinitol
• ARABITOL, D-(+)-(RG)
• D-(+)-Arabinitol
• D-(+)-Arabitol
• D(+)-arabitol
• Arabinitol, D-
• Arabitol, D-
• D-Arabitol
• [ "" ]
• arabitol
• DL-Arabitol
• D-Lyxitol
• DL-Arabinitol
• D-Arabinol
• arabinitol
• Lyxitol
• (2R,4R)-pentane-1,2,3,4,5-pentol
• (2R,4R)-pentane-1,2,3,4,5-pentaol
• BOA443XF1X
• HEBKCHPVOIAQTA-QWWZWVQMSA-N
• WURCS=2.0/1,1,0/[h122h]/1/
• C5H12O5
• D-lyxo-Pentitol
• DSSTox_CID_25979
• DSSTox_RID_81269
• SC
• AKOS015907540
• YFV05Y57M9
• 488-82-4
• SR-01000633502-2
• (+/-)-ARABITOL
• A827623
• D88272
• Tox21_111507
• ARABITOL [MI]
• (+)-ARABITOL
• UNII-BOA443XF1X
• CCG-43596
• MFCD00070503
• EINECS 218-440-9
• C01904
• UNII-YFV05Y57M9
• SCHEMBL22830
• D-ARABINO-PENTITOL
• NS00083844
• arabino-pentitol
• GEO-00237
• D-(+)-Arabitol, >=99%
• W-203242
• NSC-25288
• NCGC00095537-01
• (2R,4R)-Arabitol
• NS00080336
• A0516
• SR-01000633502
• Oprea1_838482
• MLS006011682
• SR-01000633502-3
• DTXSID4045979
• 2152-56-9
• DTXCID2025979
• CAS-488-82-4
• A-8270
• Q1880471
• MFCD00004709
• SR-01000633502-1
• EINECS 207-686-2
• AS-11643
• 71178E4D-023F-48C4-8185-E944E5E3FA19
• 6018-27-5
• NSC 25288
• SMR001817506
• s6114
• CHEMBL3186162
• CHEBI:18333
• ARABITOL D-FORM [MI]
• NCGC00348363-01
• ARABITE
• A0517
• +Expand

• MDL： MFCD00004709
• InChIKey： HEBKCHPVOIAQTA-QWWZWVQMSA-N
• Inchi： 1S/C5H12O5/c6-1-3(8)5(10)4(9)2-7/h3-10H,1-2H2/t3-,4-/m1/s1
• SMILES： O([H])C([H])([C@@]([H])(C([H])([H])O[H])O[H])[C@@]([H])(C([H])([H])O[H])O[H]
• BRN： 1720520

Computed Properties

• Exact Mass: 152.06846
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 152.068473
• Heavy Atom Count: 10
• Complexity: 76.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 101

Experimental Properties

• LogP: -2.94630
• PSA: 101.15
• Merck: 762
• Refractive Index: 1.3960 (estimate)
• Water Partition Coefficient: Soluble in water (50 mg/ml).
• Boiling Point: 194.6°C (rough estimate)
• Melting Point: 102.0 to 105.0 deg-C
• Flash Point: 261.9°C
• Solubility: H2O: 0.1 g/mL, clear, colorless
• Color/Form: Cryst.
• Solubility: dissolve in water
• Density: 1.1497 (rough estimate)

D-Arabinitol Security Information

• WGK Germany：3
• Safety Instruction： 24/25-36-26
• Risk Phrases：20/21/22-36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 20/21/22-36/37/38
• TSCA：Yes
• FLUKA BRAND F CODES：3-10

D-Arabinitol Customs Data

• HS CODE：29054980